5-chloro-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-chloro-N-(5-ethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C22H19ClN2O5S/c1-3-25-17-6-4-5-7-19(17)30-18-11-9-15(13-16(18)22(25)26)24-31(27,28)21-12-14(23)8-10-20(21)29-2/h4-13,24H,3H2,1-2H3
• InChI Key: KNEDGMZZQWLIGK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NS(=O)(=O)C4=C(C=CC(=C4)Cl)OC
• Molecular Formula: C22H19ClN2O5S
• Molecular Weight: 458.9 g/mol

Description

The compound “5-chloro-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-methoxybenzenesulfonamide” is a chemical compound with a complex structure. It is not intended for human or veterinary use and is usually available for research purposes.

Synthesis Analysis

The synthesis of such compounds involves complex organic chemistry reactions. The exact synthesis process for this specific compound is not detailed in the available resources.

Molecular Structure Analysis

The molecular formula of this compound is C23H19ClN2O4. It has a complex structure with multiple rings. The exact structure can be determined using various spectroscopic techniques.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 422.87. Other physical and chemical properties like logP, logD, and logSw values are also available.

Scientific Research Applications

• Enzyme Inhibition Applications :

  • This compound has been involved in the synthesis of [1,4]oxazepine-based primary sulfonamides, which demonstrated strong inhibition of human carbonic anhydrases, enzymes relevant in therapeutics (Sapegin et al., 2018).

• Antimicrobial Activity :

  • Novel sulfonamides containing 5-chloro-2-hydroxybenzaldehyde, a related compound, were synthesized and showed in vitro activity against various bacterial and fungal strains. This indicates potential for antimicrobial applications (Krátký et al., 2012).

• Cancer Treatment Research :

  • The synthesis of quinazoline derivatives, related to the compound , was studied for their potential as diuretic and antihypertensive agents, with implications for their use in cancer treatment (Rahman et al., 2014).

• Photodynamic Therapy for Cancer :

  • A study on zinc phthalocyanine substituted with new benzenesulfonamide derivative groups, which are structurally related to the compound, revealed its potential in photodynamic therapy for cancer treatment due to its good fluorescence properties and high singlet oxygen quantum yield (Pişkin et al., 2020).

• Fungicidal Applications :

  • Dihydrobenzo[e][1,2]oxazepin-4(1H)-one analogues, closely related to the compound, were synthesized and showed moderate to high activities against phytopathogenic fungi, suggesting potential use as fungicides (Yang et al., 2017).

• Synthesis of Other Complex Molecules :

  • The compound has been used in the synthesis of various complex molecules, including those with potential pharmacological activities, demonstrating its versatility in organic synthesis (Habib et al., 2013).